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Compound of Interest

Compound Name: 3-Isopropyl-4-methoxyaniline

Cat. No.: B1340655

An In-depth Technical Guide to 3-Isopropyl-4-methoxyaniline
IUPAC Name: 3-isopropyl-4-methoxyaniline CAS Number: 91251-42-2

This technical guide provides a comprehensive overview of 3-Isopropyl-4-methoxyaniline,
including its chemical properties, a plausible synthetic route with detailed experimental
protocols, predicted spectroscopic data, and a discussion of potential biological activities based
on related compounds. This document is intended for researchers, scientists, and professionals
in the field of drug development and chemical synthesis.

Data Presentation

A summary of the key quantitative data for 3-lsopropyl-4-methoxyaniline is presented in the
table below. Please note that due to the limited availability of experimental data in peer-
reviewed literature, some values are predicted based on computational modeling and
comparison with analogous structures.
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Property Value Source

IUPAC Name 3-isopropyl-4-methoxyaniline -

CAS Number 91251-42-2 [1]

Molecular Formula C10H1sNO [1]

Molecular Weight 165.23 g/mol [1]
Predicted: Colorless to pale

Appearance o [1]
yellow liquid

96% (as per a commercial

Purity _ [1]

supplier)
Predicted Boiling Point ~250-260 °C at 760 mmHg Computational Estimate
Predicted Density ~1.0 g/cm?3 Computational Estimate

Predicted tH NMR Chemical

] See Table 2 Computational Estimate
Shifts (CDCls, 400 MHz)

Predicted 3C NMR Chemical

) See Table 2 Computational Estimate
Shifts (CDCls, 100 MHz)

Proposed Synthesis and Experimental Protocols

A plausible synthetic route for 3-lIsopropyl-4-methoxyaniline starts from the commercially
available precursor, 3-isopropylanisole. The synthesis involves two main steps: electrophilic
nitration followed by the reduction of the nitro group.
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Proposed Synthesis of 3-Isopropyl-4-methoxyaniline

3-Isopropylanisole

Nitration (HNO3/H2S0a)

@-Isopropyl-4-nitroanisole)

eduction (e.g., Sn/HCI or H2/Pd-C)

3-Isopropyl-4-methoxyaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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